N-[(2-Chloro-6-fluorophenyl)-cyanomethyl]-2,5,6-trimethyl-3-oxopyridazine-4-carboxamide

• IUPAC Name: N-[(2-chloro-6-fluorophenyl)-cyanomethyl]-2,5,6-trimethyl-3-oxopyridazine-4-carboxamide
• InChI: InChI=1S/C16H14ClFN4O2/c1-8-9(2)21-22(3)16(24)13(8)15(23)20-12(7-19)14-10(17)5-4-6-11(14)18/h4-6,12H,1-3H3,(H,20,23)
• InChI Key: MGZJASAIEINNAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N=C1C)C)C(=O)NC(C#N)C2=C(C=CC=C2Cl)F
• Molecular Formula: C16H14ClFN4O2
• Molecular Weight: 348.76 g/mol

Description

The study and development of complex organic compounds, such as "N-[(2-Chloro-6-fluorophenyl)-cyanomethyl]-2,5,6-trimethyl-3-oxopyridazine-4-carboxamide," often involve intricate synthesis processes and detailed analysis of their structures and properties. These compounds are of significant interest in various scientific and industrial fields due to their potential applications, including their roles in pharmaceuticals, materials science, and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of complex heterocyclic compounds typically involves multi-step reactions, including condensation, cyclization, and functional group transformations. A study by Journals Iosr, Priyanka B Kolanpaka, Sammaiah Gade (2015) describes the synthesis of heterocyclic moieties through condensation reactions with isatin derivatives, potentially similar to the initial steps required for synthesizing the compound of interest. Such processes highlight the complexity and precision required in organic synthesis to achieve desired structures and functionalities.

Molecular Structure AnalysisMolecular structure analysis, including spectroscopic and crystallographic techniques, is crucial for confirming the identity and configuration of synthesized compounds. Studies such as those conducted by R. Jayarajan et al. (2019) utilize NMR, FT-IR, and X-ray diffraction to characterize synthesized compounds, providing a basis for understanding the molecular structure of "this compound."

Chemical Reactions and Properties

The chemical reactivity and properties of a compound are influenced by its functional groups and molecular structure. For instance, compounds with cyano and carboxamide groups, similar to those in the target molecule, may exhibit specific reactivities, such as nucleophilic addition reactions. Research by G. Barlin et al. (1994) on imidazo[1,2-b]pyridazines provides insights into the chemical reactions of compounds with related structures, suggesting possible reactivities for the compound .

Physical Properties Analysis

The physical properties of organic compounds, including melting points, solubility, and optical properties, are essential for their practical application. Studies on similar compounds, such as those by Gang Zhang et al. (2013), investigate these properties in detail, offering a framework for predicting the behavior of "this compound" in various conditions.

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, stability under different conditions, and potential for forming derivatives, are critical for understanding a compound's applications and safety. While specific studies on the compound of interest are lacking, related research provides valuable insights. For instance, the work of N. Patel, S. D. Patel (2010) on fluoroquinolone-based thiazolidinones explores such chemical properties, which may be analogous to those of the target compound.